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Compound of Interest

Compound Name: SR-318

Cat. No.: B2384723 Get Quote

SR-318 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of SR-318, a potent

and selective p38 MAPK inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving SR-318?

A1: The recommended solvent for dissolving SR-318 is dimethyl sulfoxide (DMSO).

Q2: What is the solubility of SR-318 in DMSO?

A2: There are varying reports on the solubility of SR-318 in DMSO. It is advisable to start with a

lower concentration and increase it if necessary. One supplier indicates a solubility of 2 mg/mL

for a clear solution, while another reports a maximum solubility of 125 mg/mL (271.99 mM) with

the aid of sonication.[1]

Q3: How should I prepare a stock solution of SR-318?

A3: To prepare a stock solution, dissolve SR-318 powder in pure DMSO to your desired

concentration (e.g., 10 mM or 50 mM). If the compound does not dissolve completely,

sonication is recommended to aid dissolution.[1] For long-term storage, it is best to aliquot the

stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Q4: What is the solubility of SR-318 in aqueous buffers like PBS or Tris?

A4: There is no specific data available for the solubility of SR-318 in aqueous buffers such as

Phosphate-Buffered Saline (PBS) or Tris buffer. However, its chemical structure suggests that it

is likely to have low solubility in aqueous solutions. For experiments in aqueous media, it is

recommended to first prepare a high-concentration stock solution in DMSO and then dilute it to

the final working concentration in your buffer of choice. Be aware that precipitation may occur

at higher concentrations.

Q5: How should I store SR-318 powder and its solutions?

A5: SR-318 powder should be stored at -20°C for long-term stability (up to 3 years). Stock

solutions in DMSO should be stored at -80°C and are stable for up to 1 year. For frequent use,

a working aliquot can be stored at 4°C for up to a week.
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Issue Possible Cause Recommended Solution

Precipitation observed after

diluting DMSO stock solution

into aqueous buffer.

The final concentration of SR-

318 in the aqueous buffer

exceeds its solubility limit. The

percentage of DMSO in the

final solution is too low to

maintain solubility.

- Decrease the final

concentration of SR-318. -

Increase the percentage of

DMSO in the final working

solution (ensure it is

compatible with your

experimental system). -

Prepare the working solution

fresh and use it immediately. -

Consider using a vehicle with

better solubilizing properties,

such as the one used for in

vivo studies (e.g., 10% DMSO

+ 40% PEG300 + 5% Tween

80 + 45% Saline), if

appropriate for your

experiment.[1]

SR-318 powder does not

dissolve completely in DMSO.

The concentration is too high,

or the compound needs

assistance to dissolve.

- Ensure you are not

exceeding the recommended

solubility limits. - Use

sonication to aid dissolution.[1]

- Gentle warming may also

help, but be cautious about

potential degradation.

Inconsistent experimental

results.

The SR-318 solution may have

degraded due to improper

storage or multiple freeze-thaw

cycles.

- Prepare fresh stock solutions.

- Aliquot stock solutions to

minimize freeze-thaw cycles. -

Ensure proper storage

conditions are maintained.

Data Presentation
Table 1: Solubility of SR-318
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Solvent Concentration Notes Reference

DMSO 2 mg/mL For a clear solution. -

DMSO
125 mg/mL (271.99

mM)

Maximum solubility

with sonication.
[1]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

4 mg/mL (8.7 mM)

In vivo formulation;

sonication

recommended.

[1]

Aqueous Buffers (e.g.,

PBS, Tris)
Data not available

Low solubility is

expected.
-

Table 2: Storage Conditions for SR-318

Form Storage Temperature Stability

Powder -20°C Up to 3 years

In Solvent (DMSO) -80°C Up to 1 year

Experimental Protocols
Protocol 1: Preparation of a 10 mM SR-318 Stock
Solution in DMSO
Materials:

SR-318 powder (Molecular Weight: 459.58 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
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Procedure:

Calculate the required mass of SR-318:

For 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 459.58 g/mol = 0.0045958 g = 4.596 mg

Weigh the SR-318 powder:

Carefully weigh out approximately 4.6 mg of SR-318 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SR-318 powder.

Dissolve the compound:

Vortex the tube thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes,

or until the solution is clear.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -80°C.

Protocol 2: Preparation of a 10 µM Working Solution in
Cell Culture Medium
Materials:

10 mM SR-318 stock solution in DMSO
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Pre-warmed cell culture medium

Procedure:

Calculate the required volume of stock solution:

Use the formula: C1V1 = C2V2

C1 = 10 mM (concentration of stock solution)

V1 = Volume of stock solution to be determined

C2 = 10 µM (desired final concentration)

V2 = Final volume of the working solution (e.g., 1 mL)

V1 = (10 µM * 1 mL) / 10,000 µM = 0.001 mL = 1 µL

Prepare the working solution:

Pipette 999 µL of pre-warmed cell culture medium into a sterile tube.

Add 1 µL of the 10 mM SR-318 stock solution to the medium.

Mix and use:

Vortex the tube gently to ensure thorough mixing.

Use the working solution immediately in your cell-based assay.

Note: The final concentration of DMSO in this working solution is 0.1%. Always check the

tolerance of your cell line to DMSO and include a vehicle control in your experiments.

Visualizations
SR-318 Mechanism of Action: Inhibition of the p38
MAPK Signaling Pathway
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SR-318 inhibits the p38 MAPK signaling pathway.
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SR-318

Click to download full resolution via product page

Caption: SR-318 inhibits the p38 MAPK signaling pathway.

Experimental Workflow for Preparing SR-318 Working
Solutions

Workflow for SR-318 Solution Preparation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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